Cas no 1541253-70-6 (7-bromo-2,4-dichloroimidazo2,1-f1,2,4triazine)

7-Bromo-2,4-dichloroimidazo[2,1-f][1,2,4]triazine is a heterocyclic compound featuring a fused imidazo-triazine core with bromo and chloro substituents. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. The presence of halogen atoms at strategic positions enhances its reactivity, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its versatility as a building block makes it useful in medicinal chemistry for constructing complex scaffolds with potential therapeutic relevance. Proper handling and storage are recommended due to its reactive functional groups.
7-bromo-2,4-dichloroimidazo2,1-f1,2,4triazine structure
1541253-70-6 structure
Product Name:7-bromo-2,4-dichloroimidazo2,1-f1,2,4triazine
CAS No:1541253-70-6
MF:C5HBrCl2N4
MW:267.898236989975
MDL:MFCD31649751
CID:5058128
PubChem ID:86708472
Update Time:2026-02-28

7-bromo-2,4-dichloroimidazo2,1-f1,2,4triazine Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-2,4-dichloroimidazo[2,1-f][1,2,4]triazine
    • SY279158
    • 7-bromo-2,4-dichloroimidazo2,1-f1,2,4triazine
    • PS-19035
    • C91578
    • MFCD31649751
    • DB-095643
    • EN300-22862274
    • 1541253-70-6
    • XWISIRUFGYQLSR-UHFFFAOYSA-N
    • CS-0089068
    • 7-bromo-2,4-dichloro-imidazo[2,1-f][1,2,4]triazine
    • SCHEMBL15410163
    • Z3535795815
    • MDL: MFCD31649751
    • Inchi: 1S/C5HBrCl2N4/c6-2-1-9-4-3(7)10-5(8)11-12(2)4/h1H
    • InChI Key: XWISIRUFGYQLSR-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C2C(=NC(=NN21)Cl)Cl

Computed Properties

  • Exact Mass: 265.87616g/mol
  • Monoisotopic Mass: 265.87616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.1

7-bromo-2,4-dichloroimidazo2,1-f1,2,4triazine Pricemore >>

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